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Compound of Interest

Compound Name: 2-Amino-4-bromobenzaldehyde

Cat. No.: B1289445

An In-depth Technical Guide: Safety and Handling of 2-Amino-4-bromobenzaldehyde
Introduction

2-Amino-4-bromobenzaldehyde (CAS No: 59278-65-8) is a trifunctional chemical compound
utilized as a key intermediate in the synthesis of a wide range of organic molecules.[1] Its
structure, featuring an aldehyde, an amino group, and a bromine atom, allows for diverse
chemical reactions, making it a valuable building block in the development of pharmaceuticals,
agrochemicals, dyes, and fluorescent probes.[1][2] Given its reactivity and hazardous
properties, a thorough understanding of its safety and handling protocols is critical for
researchers, scientists, and drug development professionals. This guide provides
comprehensive data on its hazards, detailed handling procedures, and emergency protocols to
ensure its safe use in a laboratory setting.

Hazard Identification and Classification

2-Amino-4-bromobenzaldehyde is classified as hazardous. The primary routes of exposure
are inhalation, skin contact, and eye contact. It is known to cause skin, eye, and respiratory
irritation.[3] The Globally Harmonized System (GHS) classification for this compound is
summarized below.
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GHS Hazard Classification for 2-Amino-4-

bromobenzaldehyde

Pictogram alt text

Signal Word Warning[3][4]

Hazard Class Skin Corrosion/Irritation (Category 2)[4]

Serious Eye Damage/Eye Irritation (Category
2/2A)[4]

Specific Target Organ Toxicity — Single
Exposure (Category 3), Respiratory System([4]

Acute Toxicity, Oral (Category 4)

Hazard Statements H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

H302: Harmful if swallowed.

Precautionary Statements Prevention: P261, P264, P271, P280[4]

Response: P302+P352, P304+P340,
P305+P351+P338, P312

Storage: P403+P233, P405[4]

Disposal: P501

Physicochemical Properties

Understanding the physical and chemical properties of 2-Amino-4-bromobenzaldehyde is
essential for its proper handling and storage.
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Property Value

Molecular Formula C7HeBrNO[4][5][6]

Molecular Weight 200.03 g/mol [4][5][6]
Appearance Pale-yellow to yellow-brown solid
Melting Point 85 °C[7]

Boiling Point 317.1 °C (Predicted)[7]

Density 1.672 g/cm3 (Predicted)[7]

CAS Number 59278-65-8[3][4]

Safe Handling and Storage Procedures

Adherence to strict safety protocols is mandatory when working with this compound.
Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[8]

o Eyewash stations and emergency safety showers must be readily accessible and in close
proximity to the workstation.[9][10]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the primary defense
against exposure.
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Protection Type Specification & Recommendation

Wear tightly fitting safety goggles or chemical
Eye/Face Protection safety glasses conforming to EN166 (EU) or
NIOSH (US) standards.[11]

Wear impervious protective clothing and
) ) chemical-resistant gloves (e.qg., nitrile rubber).
Skin Protection )
Gloves must be inspected before use and

changed immediately if contaminated.[11]

If dust or aerosols are generated or if exposure
) ) limits are exceeded, use a full-face respirator
Respiratory Protection ] ] ] ]
with an appropriate particulate filter

(NIOSH/MSHA or EN 149 approved).[8][9]

Hygiene Measures:

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.
» Remove contaminated clothing immediately and wash it before reuse.
e Avoid the formation and inhalation of dust.[3][9]
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[11]
o For long-term stability, storage in a freezer is recommended.

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[9]

Emergency and Experimental Protocols

Protocol 4.1: First Aid Measures

In case of exposure, immediate action is required.
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e General Advice: Move the victim from the danger area. Show the Safety Data Sheet (SDS)
to the attending medical professional.

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration. Seek immediate medical attention.[3][9]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
skin area with plenty of soap and water for at least 15 minutes. Consult a doctor.[3][9]

e In Case of Eye Contact: Immediately flush the eyes with pure water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention from an ophthalmologist.[3]

 |If Swallowed: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Never give
anything by mouth to an unconscious person. Call a physician or poison control center
immediately.[3]

Protocol 4.2: Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (COz2).[3][11]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon
oxides and hydrogen bromide.[9][10]

» Protective Actions for Fire-Fighters: Firefighters must wear full protective gear and a self-
contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or
other positive pressure mode.[3][9]

Protocol 4.3: Accidental Release Measures (Spill Cleanup)

o Personal Precautions: Evacuate non-essential personnel from the area. Ensure adequate
ventilation. Avoid breathing dust and prevent contact with skin and eyes by wearing the
prescribed PPE (see Section 3).[3][12]
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Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.[12]

Containment and Cleaning Up:

o

Carefully sweep up the spilled solid material, avoiding dust generation.

[¢]

Use non-sparking tools.[11]

[e]

Collect the material in a suitable, labeled, and closed container for disposal.[11][12]

[e]

Clean the spill area thoroughly with a suitable decontaminating agent and dispose of the
cleaning materials as hazardous waste.

Stability and Reactivity

Reactivity: Generally stable under recommended storage conditions.

Conditions to Avoid: Avoid dust formation, excess heat, and exposure to incompatible
materials.[9] The substance is also noted to be sensitive to air, light, and moisture in some
safety data sheets.[10][13]

Incompatible Materials: Strong oxidizing agents, strong bases, strong reducing agents.[9]

Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon
monoxide (CO), carbon dioxide (CO3z), and hydrogen bromide (HBr).[9][10]

Visualized Safety Workflows

The following diagrams illustrate key logical and procedural workflows for the safe

management of 2-Amino-4-bromobenzaldehyde.
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Caption: Logical workflow for chemical hazard management.
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1. Preparation & Planning
- Review SDS

- Prepare Fume Hood
- Don Full PPE

2. Chemical Handling
- Weigh solid in hood
- Use non-sparking tools
- Keep container closed

3. Post-Handling
- Decontaminate surfaces
- Remove PPE correctly
- Wash hands thoroughly

4. Waste Disposal
- Segregate hazardous waste
- Place in sealed, labeled container
- Follow institutional protocols

- /

Safe Laboratory Handling Protocol
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Caption: Step-by-step workflow for safe laboratory handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 2-Amino-4-bromobenzaldehyde | 59278-65-8 | Benchchem [benchchem.com]

e 2. 2-Amino-4-bromobenzaldehyde [myskinrecipes.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1289445?utm_src=pdf-body-img
https://www.benchchem.com/product/b1289445?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1289445
https://www.myskinrecipes.com/shop/en/aromatic-aldehydes/135943-2-amino-4-bromobenzaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. echemi.com [echemi.com]

4. 2-Amino-4-bromobenzaldehyde | C7TH6BrNO | CID 17914598 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 2-AMINO-4-BROMOBENZALDEHYDE synthesis - chemicalbook [chemicalbook.com]
6. 2-Amino-5-bromobenzaldehyde AldrichCPR 29124-57-0 [sigmaaldrich.com]

7. chembk.com [chembk.com]

8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

11. echemi.com [echemi.com]

12. cdhfinechemical.com [cdhfinechemical.com]

13. WERCS Studio - Application Error [assets.thermofisher.com]

To cite this document: BenchChem. [2-Amino-4-bromobenzaldehyde safety and handling].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289445#2-amino-4-bromobenzaldehyde-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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